Tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate

• IUPAC Name: tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate
• InChI: InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-6-12-5-4-9(8)13/h8-9,12H,4-7H2,1-3H3
• InChI Key: WWQRKRDWYBRFAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2C1CCNC2
• Molecular Formula: C11H20N2O2
• DSSTOX Substance ID: DTXSID90679042
• Molecular Weight: 212.29 g/mol
• CAS No.: 885271-73-8

Description

Tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate is a chemical compound with the molecular formula C11H20N2O2. It is a white to yellow solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-6-12-5-4-9(8)13/h8-9,12H,4-7H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical and Chemical Properties Analysis

This compound is a white to yellow solid. The molecular weight of the compound is 248.75.

Scientific Research Applications

Synthesis and Molecular Structure

Tert-butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate has been a subject of structural and synthetic interest in scientific research. The compound was synthesized as a cyclic amino acid ester and characterized using advanced spectroscopy techniques. Its structure was determined through single crystal X-ray diffraction analysis, revealing a monoclinic space group and a specific density. The compound features a bicyclo[2.2.2]octane structure with a lactone moiety and a piperidine ring, with diastereomers present in a 1:1 ratio in the crystal (Moriguchi, Krishnamurthy, Arai, Matsumoto, Araki, Tsuge, Nishino, 2014). Additionally, a chiral variant of this compound was synthesized, characterized, and its molecular structure was determined, showcasing an orthorhombic space group and confirming its bicyclo[2.2.2]octane structure (Moriguchi, Krishnamurthy, Arai, Tsuge, 2014).

Catalysis and Synthesis Applications

The 1,4-Diazabicyclo[2.2.2]octane (DABCO) framework, closely related to the subject compound, has been utilized in catalyzing various chemical reactions. For instance, DABCO-promoted decarboxylative acylation has been reported for the synthesis of α-keto and α,β-unsaturated amides or esters, showcasing the compound's potential in organic synthesis (Zhang, Liao, Deng, Tang, Xu, Xu, Tang, 2017). Furthermore, the compound has been used in a DABCO-catalyzed coupling process for the synthesis of mikanecic acid, highlighting its versatility in chemical transformations (Hoffmann, Rabe, 1984).

Ionic Liquids and Chemical Reactions

Research has also delved into the creation of novel ionic liquids containing the diazabicyclooctane moiety. For instance, a study reported the synthesis of a basic ionic liquid containing dual basic functional groups, which proved effective in promoting the synthesis of spiro-4H-pyrans through a domino Knoevenagel/Michael/cyclization sequence (Goli-Jolodar, Shirini, Seddighi, 2016). Additionally, DABCO-based ionic liquids have been characterized and utilized as catalysts in chemical reactions, such as the synthesis of polyhydroquinoline derivatives via Hantzsch condensation (Goli-Jolodar, Shirini, Seddighi, 2016).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.